Cas no 2228979-55-1 (2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228979-55-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5911252
• PubChem ID: 165968188
• Update Time: 2025-10-31

2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• 2228979-55-1
• EN300-1818725

• Inchi： 1S/C10H16O3/c1-8(2)4-10(8,7(11)12)9(3)5-13-6-9/h4-6H2,1-3H3,(H,11,12)
• InChI Key： RVJXIMZJWLXWBK-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2228979-55-1)

2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228979-55-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an oxetane moiety, which endows it with unique structural and chemical properties. The presence of both dimethyl and 3-methyloxetan-3-yl substituents further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural framework of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid incorporates a highly strained cyclopropane ring, which is known for its reactivity and ability to participate in various chemical transformations. This strain can be exploited to develop novel synthetic pathways and functionalized derivatives. Additionally, the oxetane group introduces a three-membered ether ring, which is known to exhibit favorable bioisosteric properties, making it an attractive scaffold for drug design. The combination of these structural features positions this compound as a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of new pharmacophores that can modulate biological pathways effectively. The cyclopropane ring, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability in drug candidates. Researchers have leveraged the unique electronic and steric properties of cyclopropanes to design molecules with improved pharmacokinetic profiles. The incorporation of an oxetane group into such structures further expands the potential applications, as oxetanes are known to exhibit favorable interactions with biological targets due to their rigid yet flexible nature.

One of the most compelling aspects of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid is its potential as a building block for the synthesis of novel therapeutic agents. The carboxylic acid functionality at the cyclopropane ring provides a reactive site for further derivatization, allowing chemists to attach various pharmacophoric groups or linkers. This flexibility has been exploited in the development of peptidomimetics and other bioactive molecules where the cyclopropane ring serves as a scaffold to maintain conformational constraints while introducing specific chemical handles.

Recent advancements in computational chemistry have also highlighted the significance of this compound in drug discovery. Molecular modeling studies have demonstrated that derivatives of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid can interact effectively with target proteins through both hydrophobic and hydrogen bonding interactions. These insights have guided the design of new analogs with enhanced binding affinities and selectivity. Furthermore, the oxetane group has been shown to improve solubility and bioavailability, which are critical factors in drug development.

The synthesis of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the strained nature of the cyclopropane ring and the need for precise functionalization at multiple sites. However, recent methodologies have demonstrated effective strategies for constructing such complex molecules with high yields and purity. For instance, transition metal-catalyzed reactions have been employed to introduce the desired substituents while maintaining regioselectivity. These advances have made it feasible to explore a wider range of derivatives for pharmaceutical applications.

In addition to its potential in medicinal chemistry, 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid has shown promise in materials science and polymer chemistry. The cyclopropane ring can undergo ring-opening reactions under specific conditions, leading to polymers with unique mechanical properties. This reactivity has been exploited in the development of novel elastomers and coatings that exhibit enhanced durability and flexibility. The oxetane group also contributes to these materials by providing additional cross-linking opportunities, further enhancing material performance.

The biological activity of 2,2-dimethyl-1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid has been explored through various preclinical studies. Initial investigations have revealed that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an intermediate in the development of enzyme inhibitors. Furthermore, its structural motifs have been found to interact with membrane-bound receptors, indicating possible applications in modulating signaling pathways involved in inflammation and neurodegeneration.

The future prospects for 2,2-dimethyl-1-(3-methyloxetan-3-y lcyclopropane - 1 - carbox y l ic ac id) are promising as researchers continue to uncover its diverse applications. Ongoing studies are focused on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high chemical purity. Additionally, computational modeling efforts are being intensified to identify new derivatives with enhanced biological activity and reduced toxicological profiles.

The integration of machine learning techniques into drug discovery pipelines has also accelerated the exploration of this compound's potential applications. Predictive models have been developed to identify optimal modifications that could enhance pharmacological properties such as solubility, metabolic stability, and binding affinity. These models leverage large datasets containing experimental results from various biochemical assays to guide rational drug design efforts.

In conclusion, 2 , 2 - dim eth yl - 1 - ( 3 - me thy lox eta n - 3 - yl ) c yclo pro p han e - 1 - ca rbo x y l ic ac id ( C AS N o . 22 28979 - 5 5 - 1 ) represents a significant advancement in organic chemis try an d pharma ceutical research . Its unique structural features endow it with versatile applications across multiple disciplines , including medicinal chemistry , materials science , an d polymer chemistry . As research continues t o uncover new applications an d optimize synthetic methodologies , this compound is poised t o make substantial contributions t o scientific advancement an d technological innovation .